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Compound Name:
Potassium O-pentyl

carbonodithioate-d5

Cat. No.: B12381144 Get Quote

Disclaimer: This document provides a summary of safety and technical data for Potassium O-

pentyl carbonodithioate (also known as Potassium Amyl Xanthate), the non-deuterated

analogue of Potassium O-pentyl carbonodithioate-d5. A specific Material Safety Data Sheet

(MSDS) or Safety Data Sheet (SDS) for the deuterated compound was not publicly available at

the time of writing. While the safety and physical properties are expected to be nearly identical,

researchers, scientists, and drug development professionals should obtain the specific SDS

from their supplier, such as MedChemExpress, for definitive information on Potassium O-
pentyl carbonodithioate-d5 before handling.[1]

This guide synthesizes available data to support laboratory and research professionals in the

safe handling, storage, and use of this compound.

Chemical Identification and Physical Properties
Potassium O-pentyl carbonodithioate is an organic salt primarily used as a flotation agent in the

mining industry.[2][3] In a research context, its deuterated form, Potassium O-pentyl
carbonodithioate-d5, serves as an internal standard for quantitative analysis or as a tracer in

metabolic studies.[1] The compound is typically a yellow to yellow-green solid with a strong,

unpleasant sulfurous odor.[2]

Table 1: Physical and Chemical Properties
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Property Value Source

Synonyms

Potassium Amyl Xanthate

(KAX), Potassium

pentylxanthate, Aeroxanthate

[2][4][5]

CAS Number 2720-73-2 [4]

Molecular Formula C6H11KOS2 [3][4]

Molecular Weight 202.4 g/mol [4]

Appearance
Yellow to yellow-green pellets

or solid powder
[2][6]

Odor Strong, unpleasant, sulfurous [2]

pH Not available [6]

Melting Point 209 - 214 °C (408.2 - 417.2 °F) [6]

Boiling Point Not available [6]

Stability

Stable under normal

conditions; hygroscopic

(absorbs moisture from air).

[7]

Solubility
Soluble in water (reacts

exothermically).

Hazard Identification and GHS Classification
This chemical is classified as hazardous. It is a flammable solid and is harmful if swallowed or

in contact with skin. It causes significant skin and eye irritation.[7][8][9] Upon contact with

moisture or heat, it can decompose and may spontaneously combust, releasing flammable and

toxic gases like carbon disulfide.[3][10]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Solids 1 / 2
H228: Flammable solid.[4][8]

[9]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[4]

[7][8]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[4][7][8]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[4]

[7][8]

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation.[4][7][8]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory irritation)

H335: May cause respiratory

irritation.[9]

Toxicological Data
Toxicological information is critical for risk assessment. The available data indicates high

toxicity upon ingestion.[2] Chronic exposure may lead to organ damage.[2][3]

Table 3: Acute Toxicity Data

Route Species Value Source

Intravenous LD50 Mouse 99 mg/kg [2][4]

Reported Health Effects:

Inhalation: Dust can cause severe irritation to the nose, throat, and respiratory tract.

Prolonged exposure may lead to pulmonary edema.[3][10]

Skin Contact: Causes irritation, redness, and potentially severe burns, especially in the

presence of moisture.[3] It may also cause defatting and cracking of the skin.[3][10]
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Eye Contact: Causes serious irritation and potential damage due to the material's

abrasiveness and corrosive nature when dissolved.[3][10]

Ingestion: Harmful and may be fatal if swallowed.[3][10] Symptoms include a burning

sensation in the mouth and throat.[3]

Systemic Effects: May cause damage to the cardiovascular system, liver, and central

nervous system (CNS).[2][3]

Experimental Protocols & Methodologies
Detailed experimental protocols for toxicological or safety studies are not typically included in

standard safety data sheets. The provided data, such as the LD50 value, is derived from

standardized toxicological assays conducted under controlled laboratory conditions, which are

not detailed in the source documents.

The primary methodology relevant to researchers handling this substance involves establishing

safe laboratory practices. This includes conducting a thorough risk assessment, using

appropriate personal protective equipment (PPE), and working in a well-ventilated area.

Safe Handling and Emergency Procedures
Proper handling and storage are essential to mitigate the risks associated with this chemical.

Handling and Storage:

Handle in a well-ventilated place, preferably within a chemical fume hood.[7][8]

Avoid the formation of dust and aerosols.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

Use non-sparking tools and take measures to prevent static discharge.[7][9]

Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][8]

The material is hygroscopic; avoid exposure to moisture.[7][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://reviewboard.ca/upload/project_document/EA0809-004_MSDS_for_Potassium_Amyl_Xanthate.PDF
https://www.sinoraneq.com/uploads/MSDS-of-PAX.pdf
https://reviewboard.ca/upload/project_document/EA0809-004_MSDS_for_Potassium_Amyl_Xanthate.PDF
https://www.sinoraneq.com/uploads/MSDS-of-PAX.pdf
https://reviewboard.ca/upload/project_document/EA0809-004_MSDS_for_Potassium_Amyl_Xanthate.PDF
https://haz-map.com/Agents/16839
https://reviewboard.ca/upload/project_document/EA0809-004_MSDS_for_Potassium_Amyl_Xanthate.PDF
https://camachem.com/pub/media/wysiwyg/pdf/pdf/Camachem_Potassium_Amyl_Xanthate_90_PAX_90_SDS_MSDS.pdf
https://www.xixisys.com/substances/2720-73-2
https://www.xixisys.com/substances/2720-73-2
https://static.cymitquimica.com/products/10/pdf/sds-F556596.pdf
https://www.sinoraneq.com/uploads/MSDS-of-PAX.pdf
https://camachem.com/pub/media/wysiwyg/pdf/pdf/Camachem_Potassium_Amyl_Xanthate_90_PAX_90_SDS_MSDS.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F556596.pdf
https://www.echemi.com/sds/potassium-amyl-xanthate-pd20150901108.html
https://www.xixisys.com/substances/2720-73-2
https://camachem.com/pub/media/wysiwyg/pdf/pdf/Camachem_Potassium_Amyl_Xanthate_90_PAX_90_SDS_MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC418225000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7][11]

Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber) and protective

clothing to prevent skin contact.[7][8]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator or an air-

supplied mask.[7]

Emergency Spill Response Workflow

The following diagram outlines the logical workflow for responding to an accidental spill of

Potassium O-pentyl carbonodithioate in a laboratory setting.
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Figure 1: Emergency workflow for a solid chemical spill.
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First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5][6]

On Skin: Immediately remove all contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention.[6][11]

In Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.

[5][6]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center

or doctor immediately for treatment advice.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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